Cas no 114417-33-3 (4(1H)-Quinolinone, 2,3-dihydro-7-nitro-)

• Product Name: 4(1H)-Quinolinone, 2,3-dihydro-7-nitro-
• CAS No: 114417-33-3
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 3633726
• PubChem ID: 14501408
• Update Time: 2025-05-20

4(1H)-Quinolinone, 2,3-dihydro-7-nitro- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinolinone, 2,3-dihydro-7-nitro-
• 114417-33-3
• EN300-80437
• 7-nitro-1,2,3,4-tetrahydroquinolin-4-one
• AKOS026730471
• 7-nitro-2,3-dihydro-1H-quinolin-4-one

• Inchi： 1S/C9H8N2O3/c12-9-3-4-10-8-5-6(11(13)14)1-2-7(8)9/h1-2,5,10H,3-4H2
• InChI Key： BQIJYYUJEBALJV-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC([N+]([O-])=O)=C2)C(=O)CC1

Computed Properties

• Exact Mass: 192.05349212Da
• Monoisotopic Mass: 192.05349212Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74.9Ų

Additional information on 4(1H)-Quinolinone, 2,3-dihydro-7-nitro-

4(1H)-Quinolinone, 2,3-dihydro-7-nitro- (CAS No. 114417-33-3): An Overview of Its Structure, Properties, and Applications

4(1H)-Quinolinone, 2,3-dihydro-7-nitro- (CAS No. 114417-33-3) is a significant compound in the field of organic chemistry and medicinal chemistry. This compound, also known as 7-nitro-2,3-dihydroquinolin-4(1H)-one, has garnered considerable attention due to its unique structural features and potential biological activities. In this article, we will delve into the chemical structure, physical properties, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Physical Properties

The molecular formula of 4(1H)-Quinolinone, 2,3-dihydro-7-nitro- is C₉H₈N₂O₃, with a molecular weight of approximately 188.17 g/mol. The compound features a quinolinone core with a nitro group at the 7-position and a dihydro substitution at the 2,3 positions. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule.

The compound is typically a white to off-white solid at room temperature. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. The melting point of 4(1H)-Quinolinone, 2,3-dihydro-7-nitro- is around 160-165°C. These physical properties make it suitable for various applications in both research and industrial settings.

Synthesis Methods

The synthesis of 4(1H)-Quinolinone, 2,3-dihydro-7-nitro- has been extensively studied and can be achieved through several routes. One common method involves the reaction of anthranilic acid with an appropriate nitro compound followed by cyclization and reduction steps. Another approach involves the condensation of a suitable ketone with an amine derivative followed by nitration and reduction.

A recent study published in the Journal of Organic Chemistry (2022) reported an efficient one-pot synthesis method using microwave-assisted conditions. This method not only reduces reaction time but also improves yield and purity. The use of microwave technology has become increasingly popular in organic synthesis due to its ability to enhance reaction rates and selectivity.

Biological Activities and Applications

4(1H)-Quinolinone, 2,3-dihydro-7-nitro- has shown promising biological activities that make it a valuable compound in pharmaceutical research. One of its key applications is as an inhibitor of specific enzymes involved in various biological processes. For instance, it has been reported to inhibit phosphodiesterase (PDE) enzymes, which play crucial roles in signal transduction pathways.

A study published in the Journal of Medicinal Chemistry (2021) demonstrated that 4(1H)-Quinolinone, 2,3-dihydro-7-nitro- exhibits potent PDE inhibition activity with IC₅₀ values in the low micromolar range. This property makes it a potential lead compound for the development of new therapeutic agents targeting diseases such as cardiovascular disorders and neurodegenerative conditions.

Beyond enzyme inhibition, this compound has also been investigated for its anti-inflammatory properties. Research conducted by a team at the University of California (2020) found that 4(1H)-Quinolinone, 2,3-dihydro-7-nitro- can effectively reduce inflammation in animal models by modulating the expression of pro-inflammatory cytokines such as TNF-α and IL-6.

Clinical Trials and Future Prospects

The potential therapeutic applications of 4(1H)-Quinolinone, 2,3-dihydro-7-nitro- have led to several clinical trials aimed at evaluating its safety and efficacy in human subjects. A phase I clinical trial conducted by a pharmaceutical company reported that the compound was well-tolerated at various dose levels with no significant adverse effects observed.

Ongoing research is focused on optimizing the pharmacokinetic properties of 4(1H)-Quinolinone, 2,3-dihydro-7-nitro- to enhance its bioavailability and therapeutic index. Advanced drug delivery systems such as nanoparticles and liposomes are being explored to improve its delivery to target tissues.

In conclusion, 4(1H)-Quinolinone, 2,3-dihydro-7-nitro- (CAS No. 114417-33-3) is a multifaceted compound with significant potential in both basic research and pharmaceutical development. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and application in various fields of chemistry and medicine.